Cas no 26829-89-0 (2,4-Dibromo-3,6-dimethylaniline)

• Product Name: 2,4-Dibromo-3,6-dimethylaniline
• CAS No: 26829-89-0
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• MDL: MFCD08689499
• CID: 252200
• PubChem ID: 5103745
• Update Time: 2025-10-31

2,4-Dibromo-3,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,6-dimethylaniline
• Benzenamine,2,4-dibromo-3,6-dimethyl-
• 2,3-HEXANEDIONE
• 2,4-Dibrom-3,6-dimethyl-anilin
• 2,4-Dibromo-3,5-dimethylaniline
• 2,4-dibromo-3,6-dimethyl-aniline
• 2,4-Dibromo-3,6-Dimethyl-Benzenamine
• 3.5-Dibrom-2-amino-p-xylol
• 4,6-Dibromo-2,5-dimethylanilin
• Benzenamine,2,4-dibromo-3,6-dimethyl
• CS-0194479
• 26829-89-0
• E90149
• BBA82989
• C8H9Br2N
• DTXSID40408364
• MFCD08689499
• AKOS015835112

• MDL： MFCD08689499
• Inchi： 1S/C8H9Br2N/c1-4-3-6(9)5(2)7(10)8(4)11/h3H,11H2,1-2H3
• InChI Key： NNARIZVVHGNNHI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=C(C=1C)Br)N

Computed Properties

• Exact Mass: 276.91000
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 296.0±35.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.627
• PSA: 26.02000
• LogP: 3.99180

2,4-Dibromo-3,6-dimethylaniline Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 2,4-Dibromo-3,6-dimethylaniline

Comprehensive Guide to 2,4-Dibromo-3,6-dimethylaniline (CAS No. 26829-89-0): Properties, Applications, and Industry Insights

2,4-Dibromo-3,6-dimethylaniline (CAS No. 26829-89-0) is a halogenated aromatic amine with significant relevance in organic synthesis and specialty chemical industries. This compound, characterized by its brominated and methylated structure, serves as a versatile intermediate in the production of dyes, pharmaceuticals, and advanced materials. Its unique molecular architecture, featuring two bromo substituents and two methyl groups on an aniline backbone, enables selective reactivity in cross-coupling reactions and electrophilic substitutions.

In recent years, the demand for halogenated anilines like 2,4-Dibromo-3,6-dimethylaniline has surged due to their role in synthesizing high-performance polymers and agrochemicals. Researchers and manufacturers frequently search for "CAS 26829-89-0 suppliers" or "2,4-Dibromo-3,6-dimethylaniline synthesis methods," reflecting its industrial importance. The compound’s thermal stability and electron-withdrawing properties make it ideal for applications requiring precise molecular modifications, such as in OLED materials and photoresist formulations.

From an environmental perspective, the handling of brominated compounds like 2,4-Dibromo-3,6-dimethylaniline aligns with growing interest in "green chemistry alternatives" and "sustainable halogenation techniques." Innovations in catalytic bromination processes have reduced waste generation, addressing concerns about persistent organic pollutants (POPs). Analytical techniques such as HPLC and GC-MS are commonly employed to ensure purity, with industry standards requiring ≥98% purity for most applications.

The pharmaceutical sector leverages 2,4-Dibromo-3,6-dimethylaniline as a precursor for heterocyclic drug scaffolds, particularly in antimicrobial and antitumor agents. Patent literature highlights its use in "targeted drug delivery systems," a trending topic in biomedical research. Meanwhile, material scientists explore its incorporation into self-assembling monolayers (SAMs) for sensor technologies, responding to queries about "functionalized anilines for nanotechnology."

Regulatory compliance for CAS 26829-89-0 varies by region, with suppliers often providing "REACH certification" or "technical data sheets" (TDS) to meet global trade requirements. Storage recommendations typically emphasize protection from UV degradation and moisture, with inert atmospheres preferred for long-term stability. As industries prioritize "eco-friendly intermediates," derivative development of this compound continues to evolve, balancing performance with environmental responsibility.